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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flovagatran sodium is a potent, reversible, and direct inhibitor of thrombin, the final protease

in the coagulation cascade. Its inhibitory action on thrombin prevents the conversion of

fibrinogen to fibrin, thereby blocking clot formation. These properties make Flovagatran
sodium a valuable tool for in vitro and in vivo studies of thrombosis and hemostasis. This

document provides detailed guidelines for the laboratory handling, storage, and use of

Flovagatran sodium in common anticoagulant assays.

Product Information
Parameter Value Reference

Synonyms TGN-255 [1]

CAS Number 871575-98-3 [1]

Molecular Formula C₂₇H₃₆BN₃NaO₇

Molecular Weight 547.4 g/mol

Mechanism of Action Direct Thrombin Inhibitor [1]

Inhibitor Constant (Ki) 9 nM [1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15576702?utm_src=pdf-interest
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.medchemexpress.com/flovagatran-sodium.html
https://www.medchemexpress.com/flovagatran-sodium.html
https://www.medchemexpress.com/flovagatran-sodium.html
https://www.medchemexpress.com/flovagatran-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Safety Precautions
Flovagatran sodium should be handled by trained personnel in a laboratory setting. Standard

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should

be worn at all times. Avoid inhalation of dust and contact with skin and eyes. In case of contact,

rinse the affected area thoroughly with water. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS).

Storage and Stability
Proper storage of Flovagatran sodium is critical to maintain its integrity and activity.

Form
Storage

Temperature
Duration Notes

Solid Powder 0 to 4°C
Short-term (days to

weeks)

Keep in a dry, dark,

and well-ventilated

area in a tightly sealed

container.

-20°C
Long-term (months to

years)

Stock Solution in

DMSO
-20°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 1 year

Solution Preparation
Flovagatran sodium is soluble in dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM Stock Solution:

Equilibrate the vial of Flovagatran sodium powder to room temperature before opening.

Weigh the desired amount of Flovagatran sodium using an analytical balance.
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Calculate the required volume of DMSO to achieve a 10 mM concentration.

Volume (L) = (Mass (g) / 547.4 g/mol ) / 0.010 mol/L

Add the calculated volume of DMSO to the vial.

Vortex briefly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Experimental Protocols
Flovagatran sodium's anticoagulant activity can be assessed using standard coagulation

assays such as the Activated Partial Thromboplastin Time (aPTT) and Prothrombin Time (PT)

assays.

Activated Partial Thromboplastin Time (aPTT) Assay
The aPTT assay evaluates the integrity of the intrinsic and common pathways of the

coagulation cascade.

Materials:

Flovagatran sodium stock solution (10 mM in DMSO)

Platelet-poor plasma (PPP) from citrated whole blood (3.2% sodium citrate)

aPTT reagent (containing a contact activator and phospholipids)

0.025 M Calcium Chloride (CaCl₂) solution

Coagulometer or a water bath at 37°C and a stopwatch

Pipettes and tips

Protocol:
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Prepare a series of dilutions of Flovagatran sodium from the stock solution using an

appropriate buffer or saline. Suggested final concentrations in plasma: 0.1, 0.5, 1, 5, 10, and

50 µM.

Pre-warm the aPTT reagent and CaCl₂ solution to 37°C.

Pipette 50 µL of PPP into a pre-warmed cuvette.

Add 5 µL of the desired Flovagatran sodium dilution (or vehicle control) to the PPP and

incubate for 2 minutes at 37°C.

Add 50 µL of the pre-warmed aPTT reagent to the cuvette and incubate for 5 minutes at

37°C.

Initiate the clotting reaction by adding 50 µL of the pre-warmed CaCl₂ solution.

Simultaneously, start the timer and measure the time until clot formation.

Record the clotting time in seconds.

Perform each measurement in triplicate.

Data Presentation:
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Prothrombin Time (PT) Assay
The PT assay assesses the extrinsic and common pathways of the coagulation cascade.

Materials:

Flovagatran sodium stock solution (10 mM in DMSO)

Platelet-poor plasma (PPP) from citrated whole blood (3.2% sodium citrate)

PT reagent (containing tissue factor and calcium)

Coagulometer or a water bath at 37°C and a stopwatch

Pipettes and tips

Protocol:

Prepare a series of dilutions of Flovagatran sodium as described for the aPTT assay.

Pre-warm the PT reagent to 37°C.

Pipette 50 µL of PPP into a pre-warmed cuvette.

Add 5 µL of the desired Flovagatran sodium dilution (or vehicle control) to the PPP and

incubate for 2 minutes at 37°C.

Initiate the clotting reaction by adding 100 µL of the pre-warmed PT reagent.

Simultaneously, start the timer and measure the time until clot formation.

Record the clotting time in seconds.

Perform each measurement in triplicate.

Data Presentation:
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Caption: Inhibition of the coagulation cascade by Flovagatran sodium.
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Caption: General workflow for in vitro anticoagulant assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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